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Compound of Interest

Compound Name: Licoagrochalcone B

Cat. No.: B1675289 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Licoagrochalcone B, a flavonoid

of interest to researchers, scientists, and professionals in drug development. This document

outlines its chemical properties, available biological data, and relevant experimental context.

Core Compound Identification
Licoagrochalcone B is a distinct chemical entity within the chalcone family. The fundamental

physicochemical properties are summarized below.

Property Value

CAS Number 325144-67-0

Molecular Formula C₂₁H₂₀O₄

Molecular Weight 336.38 g/mol

IUPAC Name
(E)-1-(4-hydroxyphenyl)-3-(5-methoxy-2,2-

dimethyl-2H-chromen-6-yl)prop-2-en-1-one

Synthesis and Methodologies
The synthesis of Licoagrochalcone B and related compounds has been reported, often as

part of a broader effort to create libraries of chalcones for biological screening. A general
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synthetic approach involves a Claisen-Schmidt condensation reaction.

Representative Experimental Protocol: Synthesis of
Chalcone Analogues
While a specific, detailed protocol for the industrial-scale synthesis of Licoagrochalcone B is

not readily available in the public domain, a general laboratory-scale synthesis of chalcone

derivatives can be outlined as follows:

Protection of Functional Groups: In a multi-step synthesis, hydroxyl groups on the starting

materials (substituted benzaldehydes and acetophenones) may be protected using

protecting groups like methoxymethyl (MOM) ether to prevent unwanted side reactions.

Condensation Reaction: The core chalcone scaffold is typically formed via a base-catalyzed

Claisen-Schmidt condensation between an appropriately substituted acetophenone and a

substituted benzaldehyde.

Deprotection: Following the condensation, protecting groups are removed to yield the final

chalcone.

Purification: The crude product is purified using techniques such as column chromatography

to isolate the desired compound.

Characterization: The structure and purity of the synthesized Licoagrochalcone B are

confirmed using analytical methods like Nuclear Magnetic Resonance (NMR) spectroscopy

and Mass Spectrometry (MS).

A visual representation of a generalized synthetic workflow for licoagrochalcones is provided

below.
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General Synthesis of Licoagrochalcones
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General Biological Activity Evaluation Workflow
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[https://www.benchchem.com/product/b1675289#licoagrochalcone-b-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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